Cas no 672282-44-9 (3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole)

• Product Name: 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole
• CAS No: 672282-44-9
• MF: C₁₈H₁₉ClN₂O₄S
• MW: 394.872462511063
• CID: 6435789
• PubChem ID: 3850160
• Update Time: 2025-05-25

3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole
• SR-01000083386-1
• AKOS005626073
• F1138-0041
• SR-01000083386
• 5-(4-chlorophenyl)-3-(2,3-dimethoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazole
• 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole
• 672282-44-9
• 1H-Pyrazole, 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1-(methylsulfonyl)-

• Inchi： 1S/C18H19ClN2O4S/c1-24-17-6-4-5-14(18(17)25-2)16-11-15(20-21(16)26(3,22)23)12-7-9-13(19)10-8-12/h4-10,16H,11H2,1-3H3
• InChI Key： CFKDBQWZWHOIBX-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)C(C2=CC=CC(OC)=C2OC)CC(C2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 394.0754060g/mol
• Monoisotopic Mass: 394.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole

Comprehensive Overview of 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole (CAS No. 672282-44-9)

The compound 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole, identified by its CAS No. 672282-44-9, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This pyrazole derivative is characterized by its unique structural framework, which includes a 4-chlorophenyl group, a 2,3-dimethoxyphenyl moiety, and a methanesulfonyl substituent. These functional groups contribute to its potential applications in drug discovery and development, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in pyrazole-based compounds due to their versatile pharmacological properties. The 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole stands out as a promising candidate for further exploration, especially in the context of neurodegenerative diseases and inflammatory disorders. Researchers have highlighted its potential to interact with key biological targets, such as cyclooxygenase (COX) and phosphodiesterase (PDE) enzymes, which are critical in mediating inflammatory responses and cellular signaling pathways.

The synthesis of CAS No. 672282-44-9 involves a multi-step process that emphasizes the importance of regioselective and stereoselective reactions. The presence of the methanesulfonyl group enhances the compound's stability and bioavailability, making it a viable subject for structure-activity relationship (SAR) studies. These studies are essential for optimizing the compound's efficacy and minimizing potential side effects, a topic frequently searched by professionals in medicinal chemistry and drug design.

One of the most searched questions in the field revolves around the mechanism of action of pyrazole derivatives. For 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole, preliminary studies suggest that it may act as a competitive inhibitor or allosteric modulator of specific enzymes. This aligns with the broader trend of investigating small-molecule inhibitors for therapeutic applications, a hot topic in precision medicine and personalized therapy.

From a toxicological perspective, CAS No. 672282-44-9 has been subjected to in vitro and in vivo assessments to evaluate its safety profile. While current data indicates a favorable toxicity threshold, ongoing research aims to address questions about its metabolic stability and drug-drug interactions. These aspects are crucial for advancing the compound into preclinical and clinical trials, a process often queried by pharmaceutical researchers and regulatory experts.

The patent landscape for 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole reveals a growing number of filings, particularly in the areas of central nervous system (CNS) disorders and autoimmune diseases. This reflects the compound's potential to address unmet medical needs, a subject of high relevance in biopharmaceutical innovation. Additionally, its chemical stability and solubility properties make it a suitable candidate for formulation development, another frequently searched topic in pharmaceutical sciences.

In conclusion, 3-(4-chlorophenyl)-5-(2,3-dimethoxyphenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazole (CAS No. 672282-44-9) represents a compelling area of research with broad implications for drug discovery and therapeutic development. Its unique structural features, combined with its potential biological activities, position it as a valuable tool for addressing contemporary challenges in healthcare and biomedical science. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about next-generation therapeutics and innovative treatment strategies.